Cas no 2308480-85-3 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid
• CAS No: 2308480-85-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6024744
• PubChem ID: 165572519
• Update Time: 2025-05-25

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid
• EN300-1578578
• 2308480-85-3
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-18(4)14-25(27(32)33)29-26(31)15-24(17(2)3)30-28(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23-25H,5,14-16H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)/t18?,24-,25?/m1/s1
• InChI Key： BRWLFZJODFEHMS-NTPKGFMYSA-N
• SMILES： O(C(N[C@H](CC(NC(C(=O)O)CC(C)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid

Comprehensive Analysis of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid (CAS No. 2308480-85-3)

The compound 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid (CAS No. 2308480-85-3) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents," highlighting its relevance in modern drug discovery and biotechnology.

In recent years, the demand for custom peptide synthesis has surged due to advancements in mRNA therapeutics and targeted drug delivery systems. This compound’s role in constructing bioactive peptides aligns with trends like "precision medicine" and "peptide-based vaccines." Its CAS No. 2308480-85-3 is often queried alongside terms such as "Fmoc-AA-OH derivatives" or "non-natural amino acid applications," reflecting its niche yet critical applications.

The stereochemistry of this molecule, indicated by the (3R) configuration, ensures high enantiomeric purity, a key factor in chiral drug development. Laboratories focusing on GPCR-targeting compounds or enzyme inhibitors frequently employ this building block. SEO-optimized queries like "buy Fmoc-3R-amino acid" or "2308480-85-3 supplier" underscore its commercial and scientific importance.

From a structural perspective, the 4-methylhexanoic acid moiety enhances lipophilicity, making it suitable for cell-penetrating peptides. This property is particularly relevant for studies on "blood-brain barrier transport" or "intracellular signaling modulators." The Fmoc group’s UV-detectable nature also facilitates HPLC monitoring, a feature often highlighted in "peptide purification techniques" discussions.

As the biotech industry explores "sustainable synthesis methods," this compound’s compatibility with green chemistry principles (e.g., reduced solvent use in SPPS) garners attention. Its CAS No. 2308480-85-3 is increasingly associated with "high-efficiency peptide coupling" and "low-epimerization reagents," addressing common challenges in large-scale peptide production.

In summary, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid represents a cutting-edge tool for next-generation therapeutics. Its multifaceted applications—from cancer research to neuropeptide design—ensure its prominence in both academic and industrial settings, as evidenced by rising searches for "CAS 2308480-85-3 specifications" and "Fmoc-amino acid analogs."